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Compound of Interest

Compound Name:
Magnesium bromide (3-

bromophenyl)methanide (1/1/1)

CAS No.: 107549-22-4

Cat. No.: B021876

Get Quote

This guide provides a comprehensive overview of 3-bromobenzylmagnesium bromide, a crucial

Grignard reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this compound's

physical properties, synthesis, handling, and applications.

Introduction: The Significance of Benzylmagnesium
Halides
Grignard reagents, organomagnesium halides (R-Mg-X), are a cornerstone of modern organic

chemistry, enabling the formation of carbon-carbon bonds with a wide variety of

electrophiles[1]. Among these, benzylmagnesium halides are of particular interest due to their

utility in introducing the benzyl group, a common motif in many natural products and

pharmaceutical agents. 3-bromobenzylmagnesium bromide offers the synthetic chemist a

bifunctional reagent, possessing a reactive Grignard center and a bromo-substituted aromatic

ring that can be further functionalized, for instance, via cross-coupling reactions[2].
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This guide will delve into the specific characteristics of 3-bromobenzylmagnesium bromide,

providing both theoretical understanding and practical insights for its effective use in a

laboratory setting.

Core Physical and Chemical Properties
3-Bromobenzylmagnesium bromide is typically not isolated as a pure substance due to its high

reactivity and instability. It is most commonly prepared and utilized as a solution in an ethereal

solvent, typically diethyl ether. The properties of this solution are therefore of primary practical

importance.

Property Value Source(s)

Chemical Formula C7H6Br2Mg [3][4][5]

Molecular Weight 274.24 g/mol [3][4][6][7]

CAS Number 107549-22-4 [3][4][5][6][7]

Appearance
Clear light yellow to yellow

solution
[3][5]

Typical Concentration 0.25 M in diethyl ether [5][6]

Boiling Point (of 0.25M

solution)
34.6 °C (diethyl ether) [3][4][6][8]

Density (of 0.25M solution) ~0.766 g/mL at 25 °C [3][4][6]

Flash Point (of 0.25M solution) -40 °C [3][6][7]

Storage Temperature 2-8°C [3][6]

Structural Representation:

SMILES: Br[Mg]Cc1cccc(Br)c1[5][6]

InChI: 1S/C7H6Br.BrH.Mg/c1-6-3-2-4-7(8)5-6;;/h2-5H,1H2;1H;/q;;+1/p-1[5][6]
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The preparation of 3-bromobenzylmagnesium bromide follows the general procedure for

Grignard reagent synthesis: the reaction of an organohalide with magnesium metal in an

anhydrous ethereal solvent.

Precursor: 3-Bromobenzyl Bromide
The starting material for the synthesis is 3-bromobenzyl bromide (α,3-dibromotoluene). Its

physical properties are summarized below:

Property Value Source(s)

Chemical Formula C7H6Br2 [9]

Molecular Weight 249.93 g/mol

CAS Number 823-78-9

Appearance
Colorless to light yellow liquid

or solid
[9]

Melting Point 39-41 °C [9][10]

Boiling Point
126 °C at 12 mmHg; 258.2 °C

at 760 mmHg
[9][10]

3-Bromobenzyl bromide can be synthesized by the free-radical bromination of 3-bromotoluene

using N-bromosuccinimide (NBS) or elemental bromine with light initiation[10].

Grignard Reaction Protocol
The formation of 3-bromobenzylmagnesium bromide is an exothermic reaction and requires

strict anhydrous conditions to prevent quenching of the highly basic Grignard reagent.

Experimental Protocol:

Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a

mechanical stirrer, and a pressure-equalizing dropping funnel. The entire apparatus must be

thoroughly dried (e.g., oven-dried and assembled while hot under a stream of dry nitrogen or

argon).
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Magnesium Activation: Magnesium turnings are placed in the flask. It is often necessary to

activate the magnesium surface, which can be achieved by adding a small crystal of iodine

or a few drops of 1,2-dibromoethane.

Reaction Initiation: A small amount of a solution of 3-bromobenzyl bromide in anhydrous

diethyl ether is added to the magnesium. The reaction is initiated, which is typically indicated

by the disappearance of the iodine color (if used), gentle bubbling, and a slight increase in

temperature.

Addition of Precursor: Once the reaction has started, the remaining solution of 3-

bromobenzyl bromide in anhydrous diethyl ether is added dropwise at a rate that maintains a

gentle reflux. Vigorous stirring is essential to ensure good contact between the halide and

the magnesium surface.

Completion of Reaction: After the addition is complete, the reaction mixture is typically stirred

and may be gently heated to ensure all the magnesium has reacted. The resulting solution of

3-bromobenzylmagnesium bromide is then ready for use.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Dry Glassware Setup
(3-neck flask, condenser, dropping funnel)

Charge with Magnesium Turnings

Activate Mg
(e.g., with iodine)

Add small amount of
3-bromobenzyl bromide in Et2O

Dropwise addition of
3-bromobenzyl bromide solution

Stir and reflux
to complete reaction

3-Bromobenzylmagnesium Bromide
(in diethyl ether)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-bromobenzylmagnesium bromide.

Reactivity and Synthetic Applications
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As a Grignard reagent, 3-bromobenzylmagnesium bromide is a potent nucleophile and a strong

base. Its reactivity is centered on the carbanionic character of the benzylic carbon atom.

Nucleophilic Reactions
The primary application of 3-bromobenzylmagnesium bromide is in nucleophilic addition and

substitution reactions to form new carbon-carbon bonds. It reacts with a wide range of

electrophiles, including:

Aldehydes and Ketones: To form secondary and tertiary alcohols, respectively.

Esters and Acid Chlorides: To yield tertiary alcohols after double addition, or ketones if the

reaction conditions are carefully controlled.

Epoxides: To open the ring and form new alcohols.

Carbon Dioxide: To produce 3-bromophenylacetic acid upon acidic workup.

Nitriles: To generate ketones after hydrolysis.

Dual Functionality in Synthesis
A key feature of 3-bromobenzylmagnesium bromide is the presence of the bromo substituent

on the aromatic ring. This bromine atom is relatively unreactive towards the Grignard formation

conditions but can be utilized in subsequent steps, most notably in metal-catalyzed cross-

coupling reactions such as Suzuki, Heck, or Sonogashira couplings[2]. This allows for a two-

stage synthetic strategy where the benzylmagnesium moiety is first reacted, followed by

modification at the aryl bromide position.

Handling and Safety
3-Bromobenzylmagnesium bromide, particularly as a solution in diethyl ether, presents several

significant hazards that must be managed with appropriate laboratory safety practices.

Flammability: The diethyl ether solvent is extremely flammable and has a very low flash

point. The reagent should be handled away from ignition sources in a well-ventilated area,

preferably a chemical fume hood[11].
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Reactivity with Water: Grignard reagents react violently with water and other protic sources

(e.g., alcohols, amines) to release flammable gases[12]. All glassware must be scrupulously

dry, and the reaction should be conducted under an inert atmosphere (nitrogen or argon).

Corrosivity: Grignard reagents can cause severe skin burns and eye damage[11][13].

Appropriate personal protective equipment (PPE), including safety goggles, a face shield,

and chemical-resistant gloves, must be worn.

Peroxide Formation: Diethyl ether can form explosive peroxides upon exposure to air and

light[11]. Containers should be dated upon opening and stored properly.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere, typically at 2-8°C[3][6].

Conclusion
3-Bromobenzylmagnesium bromide is a valuable and versatile reagent for the synthesis of

complex organic molecules. Its ability to act as a potent nucleophile to form carbon-carbon

bonds, combined with the potential for subsequent functionalization of the aryl bromide, makes

it a powerful tool for medicinal chemists and synthetic organic chemists. A thorough

understanding of its physical properties, synthetic preparation, and safe handling procedures is

paramount to its successful application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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